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This technical guide provides a comprehensive overview of the natural abundance and isotopic

mass of Titanium-47 (⁴⁷Ti). It is intended for researchers, scientists, and professionals in drug

development who require precise data and a thorough understanding of the methodologies

used to determine these fundamental properties. This document presents quantitative data in a

clear, tabular format, details the sophisticated experimental protocols employed for isotopic

analysis, and includes a workflow diagram for a key analytical technique.

Quantitative Isotopic Data for Titanium
Titanium is composed of five stable isotopes. The natural abundance and isotopic mass of

each are crucial for various scientific applications, from geochemistry to materials science. The

data for Titanium-47, along with its fellow stable isotopes, are summarized below.

Isotope
Isotopic Mass
(Da)

Natural
Abundance
(atom %)

Nuclear Spin
(I)

Magnetic
Moment (μ/μN)

⁴⁶Ti 45.9526294 (14) 8.25 (3) 0 0

⁴⁷Ti 46.9517640 (11) 7.44 (2) 5/2 -0.78848

⁴⁸Ti 47.9479473 (11) 73.72 (3) 0 0

⁴⁹Ti 48.9478711 (11) 5.41 (2) 7/2 -1.10417

⁵⁰Ti 49.9447921 (12) 5.18 (2) 0 0
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Table 1: Isotopic properties of naturally occurring Titanium isotopes. The data presented

includes the isotopic mass in daltons (Da), the natural abundance as an atom percentage, the

nuclear spin, and the nuclear magnetic moment.

Experimental Determination of Isotopic Abundance
and Mass
The precise and accurate determination of the isotopic abundance and mass of elements like

titanium relies on sophisticated mass spectrometry techniques. The two primary methods

employed for this purpose are Thermal Ionization Mass Spectrometry (TIMS) and Multi-

Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Thermal Ionization Mass Spectrometry (TIMS)
TIMS is a highly sensitive method renowned for its high precision in measuring isotope ratios.

[1][2]

Methodology:

Sample Preparation: A chemically purified liquid sample is deposited onto a metal filament,

typically made of tantalum, tungsten, platinum, or rhenium.[1]

Solvent Evaporation: The filament is gently heated to evaporate the solvent, leaving the

purified sample residue.

Thermal Ionization: The filament's temperature is significantly increased, causing the sample

atoms to ionize through the thermal ionization effect, where an electron is removed, resulting

in singly charged positive ions.[1]

Ion Acceleration and Focusing: The generated ions are accelerated by an electrical potential

gradient and focused into a fine beam by a series of electrostatic lenses.[1]

Mass Analysis: The ion beam passes through a strong magnetic field within a magnetic

sector mass analyzer. The magnetic field deflects the ions according to their mass-to-charge

ratio (m/z).[1]
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Detection: The separated ion beams, corresponding to different isotopes, are directed into a

detector system, which can be a single collector or a multi-collector array.[3] The most

common detectors are Faraday cups, Daly detectors, and electron multipliers.[1] The ion

impacts are converted into a voltage signal.

Isotope Ratio Calculation: The isotopic ratio is determined by comparing the voltages

generated by the different isotope beams.[1]

Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)
MC-ICP-MS is a powerful technique that combines the efficient ionization capabilities of an

inductively coupled plasma source with the high-precision ratio-measuring ability of a multi-

collector mass spectrometer.[4][5] It is particularly advantageous for analyzing a wide range of

elements, including those with high ionization potentials that are challenging for TIMS.[4]

Methodology:

Sample Introduction: The sample, typically in a liquid form, is introduced into the instrument.

Laser ablation systems can also be coupled with MC-ICP-MS for the in-situ analysis of solid

materials.[4]

Ionization: The sample is passed through an inductively coupled plasma, which is a high-

temperature argon plasma. This process strips electrons from the sample atoms, creating

positively charged ions.[4]

Ion Acceleration and Focusing: The ions are then accelerated by an electrical potential and

focused into a beam.[4]

Mass Analysis: The ion beam is directed into a magnetic sector analyzer, where it is

separated based on the mass-to-charge ratio of the constituent ions.

Detection: A multi-collector system, consisting of multiple detectors, simultaneously

measures the ion beams of the different isotopes.

Data Acquisition and Processing: The signals from the detectors are processed to yield high-

precision isotope ratios. For ultra-precise measurements of titanium stable isotopes, a
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double-spike method can be used to correct for instrumental mass bias.[6]

The following diagram illustrates the general workflow for determining the isotopic abundance

of Titanium-47 using MC-ICP-MS.
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Caption: Workflow for Isotopic Analysis using MC-ICP-MS.

It is important to note that for high-precision work, such as that required for geological or

cosmological studies, laboratories often use a reference material with a known isotopic

composition to calibrate the measurements and ensure accuracy.[6] The choice between TIMS
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and MC-ICP-MS often depends on the specific element being analyzed, the required precision,

and the sample matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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